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Compound of Interest

Compound Name: (3-Bromopyridin-2-yl)methanol-d2

Cat. No.: B15556842

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, a plausible

synthetic route, and the application of (3-Bromopyridin-2-yl)methanol-d2 as an internal

standard in quantitative analysis. Given the limited availability of direct experimental data for

the deuterated species, this guide leverages data from its non-deuterated analog, (3-

Bromopyridin-2-yl)methanol, and established chemical principles to provide a robust resource

for researchers.

Spectroscopic Data
(3-Bromopyridin-2-yl)methanol-d2 is primarily utilized as an internal standard in mass

spectrometry-based quantitative studies.[1] Its key feature is its mass difference compared to

the non-deuterated analyte, while maintaining nearly identical chromatographic and ionization

properties.[2][3]

Mass Spectrometry
The mass spectrum of (3-Bromopyridin-2-yl)methanol is characterized by the isotopic pattern of

bromine (79Br and 81Br in approximately a 1:1 ratio). For the deuterated analog, the molecular
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ion peaks would be shifted by +2 Da.

Table 1: Predicted Mass Spectrometry Data

Species Adduct Predicted m/z Notes

(3-Bromopyridin-2-

yl)methanol
[M+H]+ 187.97

Based on

C6H6BrNO[4]

[M+Na]+ 209.95
Based on

C6H6BrNO[4]

(3-Bromopyridin-2-

yl)methanol-d2
[M+H]+ 189.98 Predicted

[M+Na]+ 211.96 Predicted

NMR Spectroscopy
The 1H NMR spectrum of (3-Bromopyridin-2-yl)methanol-d2 is expected to be similar to its

non-deuterated counterpart, with the notable absence of the signal corresponding to the

methylene protons. The hydroxyl proton signal would also be absent if the deuteration includes

this position or if the spectrum is acquired in a deuterated solvent that allows for D/H exchange.

Spectroscopic data for the non-deuterated analog is available.[5]

Table 2: 1H NMR Spectroscopic Data (Predicted for (3-Bromopyridin-2-yl)methanol-d2 in

CDCl3)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~8.45 d 1H H6

~7.85 d 1H H4

~7.20 dd 1H H5

Signal Absent - - -CD2OH

Signal Absent/Broad - - -OH
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Table 3: 13C NMR Spectroscopic Data (Predicted for (3-Bromopyridin-2-yl)methanol-d2 in

CDCl3)

Chemical Shift (ppm) Assignment

~158 C2

~142 C6

~139 C4

~127 C5

~120 C3

~63 (quintet, low intensity) -CD2OH

Infrared (IR) Spectroscopy
The IR spectrum will be dominated by the pyridine ring vibrations. The most significant change

in the spectrum of the deuterated compound will be the appearance of C-D stretching

vibrations and the absence of the corresponding C-H stretching vibrations for the methylene

group.

Table 4: Key IR Absorptions (Predicted)

Wavenumber (cm-1) Functional Group Notes

~3300 O-H stretch Broad

~3100-3000 Aromatic C-H stretch

~2200-2100 C-D stretch
Characteristic for the

deuterated methylene group

~1600, ~1450 Pyridine ring C=C, C=N stretch

~1050 C-O stretch

Experimental Protocols
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Proposed Synthesis of (3-Bromopyridin-2-yl)methanol-
d2
A plausible and efficient method for the synthesis of (3-Bromopyridin-2-yl)methanol-d2 is the

reduction of a suitable carboxylic acid ester, such as methyl 3-bromopicolinate, with a

deuterated reducing agent like lithium aluminum deuteride (LiAlD4).
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3-Bromopicolinic acid Methanol, H2SO4 (cat.)

Methyl 3-bromopicolinate

1. LiAlD4, THF
2. H2O workup

(3-Bromopyridin-2-yl)methanol-d2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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